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Key Physical Properties of 2-Butoxyethyl Oleate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Butoxyethyl oleate

CAS No.: 109-39-7

Cat. No.: S1511955

The table below consolidates the fundamental physical and chemical properties of 2-butoxyethyl oleate
(CAS # 109-39-7) from chemical databases [1] [2] [3].

Property Value

CAS Number 109-39-7 [1] [4] [3]

Molecular Formula C24H4603 [1] [4] [2]

Molecular Weight 382.62 g/mol [1] [4] [3]

Density 0.893 g/cm3 [1] [4]

Boiling Point 462.5 °C at 760 mmHg [1] [4] [3]

Flash Point 168.5 °C [1] [4] [3]

Vapor Pressure 9.81E-09 mmHg at 25°C [1]

LogP 7.38 [1] [3]

Refractive Index n20/D 1.455 [1]

Synonyms Butyl Cellosolve Oleate, Ethylene Glycol Monobutyl Ether Oleate [2] [3]
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Potential Purification Pathways and Considerations

Without specific documented methods, the following general techniques are commonly used for purifying
organic esters. You should use the physical properties in the table above to guide your choice and

optimization of these methods.

¢ Distillation: The high boiling point of 462.5°C makes simple distillation impractical at atmospheric
pressure due to risks of thermal decomposition [1]. Short-path or molecular distillation under high
vacuum is likely the most suitable technique, as it significantly lowers the boiling temperature and
minimizes resident time at high heat.

e Chromatography: The high LogP value of 7.38 indicates this molecule is highly non-polar [1]. This
makes flash column chromatography with a normal-phase silica gel stationary phase a viable
option for separating 2-butoxyethyl oleate from polar impurities. You would typically use a non-polar
or moderately polar solvent system for elution.

¢ Liquid-Liquid Extraction: This method could be used for a crude initial clean-up. The ester's non-
polar nature means it will preferentially partition into an organic solvent (like hexane or ethyl acetate)
over an aqueous phase, helping to remove water-soluble impurities.

Troubleshooting Guide and FAQs

Here are some answers to potential problems researchers might face during purification.

Q1: My compound appears to decompose during high-temperature distillation. What can I do?

e Consider Vacuum Distillation: The boiling point of a liquid decreases with reduced pressure.
Employing a high vacuum can dramatically lower the temperature required for distillation, thereby
preventing thermal degradation.

¢ Try Short-Path Distillation: This technique is specifically designed for purifying sensitive, high-
boiling-point compounds. The short distance the distillate travels minimizes losses and reduces
thermal stress.

Q2: How can I monitor the purity of my compound during and after purification?

¢ Analytical Techniques: Common methods include:
o Thin-Layer Chromatography (TLC): A quick and easy method to check the number of
components in a mixture.
o Gas Chromatography (GC): Suitable for volatile compounds; given the high boiling point of
your ester, ensure the GC method uses a high-temperature oven.
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o High-Performance Liquid Chromatography (HPLC): Often the best choice for non-volatile
and thermally labile compounds.
o NMR Spectroscopy: Provides definitive structural confirmation and can be used to quantify

purity.
Q3: What are the critical safety aspects to consider when handling this chemical?

¢ High Flash Point: The flash point is 168.5°C [1], which is high, meaning it is not a highly flammable
liquid. However, it should still be kept away from open flames and hot surfaces.

¢ General Handling: As with all laboratory chemicals, use appropriate personal protective equipment
(PPE) including gloves and safety glasses. Work in a well-ventilated area, preferably inside a fume
hood.

Suggested Experimental Workflow

The following diagram outlines a logical, tiered approach to purifying 2-butoxyethyl oleate, moving from

initial assessment to final confirmation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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